2-Methoxycarbonyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid

• IUPAC Name: 2-methoxycarbonyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H16O6/c1-11(2,3)17-10(15)7-5(8(12)13)6(7)9(14)16-4/h5-7H,1-4H3,(H,12,13)
• InChI Key: HZGLPQTXOQTKHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1C(C1C(=O)OC)C(=O)O
• Molecular Formula: C11H16O6
• Molecular Weight: 244.24 g/mol
• CAS No.: 2503202-98-8

Description

This compound features a cyclopropane ring substituted with three functional groups:

• 1-carboxylic acid (–COOH) at position 1,
• 2-methoxycarbonyl (–COOCH₃) at position 2,
• 3-(tert-butoxycarbonyl) (–COO–C(CH₃)₃) at position 2.

Biological Activity

2-Methoxycarbonyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid, with CAS number 2503202-98-8, is a cyclopropane derivative that has garnered attention for its potential biological activities. This compound's structure includes multiple functional groups that may contribute to its pharmacological properties. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry and pharmacology.

The molecular formula of this compound is $C_{11}H_{16}O_{6}$, with a molecular weight of 244.24 g/mol. The structural characteristics include a cyclopropane ring, which is known for its unique reactivity and interaction with biological systems.

Property	Value
Molecular Formula	$C_{11}H_{16}O_{6}$
Molecular Weight	244.24 g/mol
CAS Number	2503202-98-8

Biological Activity Overview

The biological activity of 2-Methoxycarbonyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid has been explored primarily through its analogs and derivatives. Notably, related compounds such as methoxycarbonyl etomidate (MOC-ECA) have been studied for their pharmacological effects, indicating potential pathways for the cyclopropane derivative's activity.

Pharmacological Studies

• GABA(A) Receptor Modulation : Research indicates that derivatives like MOC-ECA exhibit modulatory effects on GABA(A) receptors, which are crucial for neurotransmission. The effective concentration (EC50) values for activating these receptors were significantly lower for MOC-etomidate compared to MOC-ECA, suggesting that structural modifications can impact receptor interaction and potency .
• Adrenocortical Inhibition : MOC-ECA was shown to inhibit cortisol production in vitro, with an IC50 value of approximately 30 μM, highlighting its potential role in influencing adrenal function . This suggests that similar derivatives may also exhibit endocrine-modulating properties.

Study on Cyclopropane Derivatives

A study focusing on various cyclopropane carboxylic acids assessed their role as inhibitors of ethylene biosynthesis in plants. The results showed that certain structural analogs could effectively inhibit the enzyme ACO2 (1-aminocyclopropane-1-carboxylate oxidase), which is pivotal in ethylene production. The binding affinities and interaction energies were measured through molecular docking studies .

Compound	ΔG (kcal/mol)	Kb (M−1)
(1R,2R)(E)-2-phenyl-cyclopropane-1-carboxylic acid	-6.5	5.9385×10^4
(1R,2S)(E)-1-amino-2-phenylcyclopropane-1-carboxylic acid	-6.4	4.94×10^4
(1S,2R)(E)-1-amino-2-phenylcyclopropane-1-carboxylic acid	-6.2	3.53×10^4

These findings suggest that modifications to the cyclopropane structure can enhance or diminish biological activity, indicating a need for further exploration of the specific compound .

Comparison with Similar Compounds

Key Observations :

• Stereochemistry : Enantiomers like (1R,2R)- vs. (1R,2S)-configurations (e.g., CAS 88335-86-8 vs. 88335-97-1) can drastically alter biological activity or crystallization behavior .
• Aromatic vs. Aliphatic Substituents : Compounds with aryl groups (e.g., 2-(2-methoxyphenyl)) may exhibit enhanced π-π stacking in solid-state structures or receptor binding, unlike the aliphatic esters in the target compound .